2-methyl-6-(3-(pyridin-3-yloxy)azetidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-(3-pyridin-3-yloxyazetidine-1-carbonyl)pyridazin-3-one
• InChI: InChI=1S/C14H14N4O3/c1-17-13(19)5-4-12(16-17)14(20)18-8-11(9-18)21-10-3-2-6-15-7-10/h2-7,11H,8-9H2,1H3
• InChI Key: HBPCLJCDMIKIIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CC(C2)OC3=CN=CC=C3
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

2-methyl-6-(3-(pyridin-3-yloxy)azetidine-1-carbonyl)pyridazin-3(2H)-one, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC).

Scientific Research Applications

Synthesis and Utility in Drug Development

A study by Ibrahim et al. (2014) on the synthesis of a new class of pyridazin-3-one derivatives demonstrates the potential of such compounds in drug development. The researchers developed a general route for synthesizing a novel class of pyridazin-3-one derivatives, highlighting their utility in creating fused azines and other complex molecules with potential pharmacological applications (Ibrahim & Behbehani, 2014). This research underscores the versatility of pyridazin-3-one scaffolds in medicinal chemistry, suggesting that derivatives like 2-methyl-6-(3-(pyridin-3-yloxy)azetidine-1-carbonyl)pyridazin-3(2H)-one could serve as valuable intermediates in the design of novel therapeutic agents.

Ring Expansion Techniques in Synthesis

Research on the ring expansion of 2-(α-hydroxyalkyl)azetidines to pyrrolidines by Durrat et al. (2008) presents a synthetic route that could be pertinent to the synthesis and functionalization of azetidine-containing compounds like 2-methyl-6-(3-(pyridin-3-yloxy)azetidine-1-carbonyl)pyridazin-3(2H)-one (Durrat et al., 2008). The methodology involves the rearrangement of azetidines into pyrrolidines, showcasing a technique that could be employed to modify and enhance the biological activity of azetidine-containing derivatives.

Role in Understanding Molecular Interactions

The study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives by Bhuiyan et al. (2006) exemplifies the application of heterocyclic compounds in probing molecular interactions and biological activity (Bhuiyan et al., 2006). While not directly related to pyridazin-3-one or azetidine derivatives, this research highlights the broader significance of synthesizing and studying novel heterocyclic compounds in understanding their potential therapeutic effects.